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Compound of Interest

Compound Name: BAY-6096

Cat. No.: B10862150 Get Quote

Technical Support Center: BAY-6096
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper handling, storage, and use of BAY-6096.

Frequently Asked Questions (FAQs)
Q1: What is BAY-6096?

BAY-6096 is a potent, selective, and highly water-soluble antagonist of the adrenergic α2B

receptor, with an IC50 of 14 nM.[1][2][3] It demonstrates high selectivity over other adrenergic

receptor subtypes.[1] Its primary application in research is to study the pharmacological role of

the α2B adrenergic receptor, particularly in vasoconstriction.[4][5][6]

Q2: What are the recommended storage conditions for solid BAY-6096?

Solid BAY-6096 should be stored at -20°C.[2]

Q3: How should I prepare and store stock solutions of BAY-6096?

For stock solutions, it is recommended to dissolve BAY-6096 in a suitable solvent such as

DMSO or water. Once prepared, aliquot the solution to prevent repeated freeze-thaw cycles.[3]

Recommended storage conditions for stock solutions are:

-80°C for up to 6 months.[3]
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-20°C for up to 1 month.[3]

It is crucial to keep the solutions sealed and away from moisture.[3]

Q4: What is the solubility of BAY-6096?

BAY-6096 is highly soluble in water (>90 mg/mL) and DMSO (up to 100 mM).[1][4]

Q5: Is BAY-6096 stable in solution?

BAY-6096 demonstrates good stability. It showed no instabilities when formulated in a 0.9%

NaCl solution (pH 7.4) for 13 weeks at 40°C. It is also stable in buffer at pH 1, 7, and 10 for

over 7 days at room temperature.[4]
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Issue Possible Cause Recommended Solution

Precipitation in aqueous

solution

Exceeded solubility in the

chosen buffer or temperature

fluctuations.

Although highly water-soluble,

ensure the buffer conditions

are optimal. Gentle warming or

sonication may aid dissolution.

For in vivo experiments,

consider the provided

dissolution protocols.[3]

Loss of compound activity

Improper storage, repeated

freeze-thaw cycles, or

prolonged storage at room

temperature.

Always store the solid

compound and stock solutions

at the recommended

temperatures.[2][3] Aliquot

stock solutions to minimize

freeze-thaw cycles.[3] Prepare

fresh working solutions for in

vivo experiments on the day of

use.[3]

Inconsistent experimental

results

Inaccurate concentration of the

stock solution due to hydration.

The molecular weight of BAY-

6096 can vary depending on

the degree of hydration. For

precise concentrations, refer to

the batch-specific molecular

weight on the Certificate of

Analysis.

Difficulty dissolving in specific

media for in vivo studies

The vehicle composition may

not be suitable for the desired

concentration.

MedchemExpress provides

several protocols for preparing

working solutions for in vivo

administration, including

vehicles with DMSO, PEG300,

Tween-80, and saline, or with

SBE-β-CD in saline.[3]

Quantitative Data Summary
Solubility and Storage
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Parameter Value Reference

Water Solubility > 90 mg/mL [1][4]

DMSO Solubility 100 mM

Solid Storage Temperature -20°C [2]

Stock Solution Storage (-80°C) 6 months [3]

Stock Solution Storage (-20°C) 1 month [3]

Pharmacological Data

Parameter Value Reference

IC50 (α2B Adrenergic

Receptor)
14 nM [1][2][3]

Selectivity over α1A >350-fold [1]

Selectivity over α2A >350-fold [1]

Selectivity over α2C >350-fold [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the required amount of solid BAY-6096. The molecular weight is

426.91 g/mol , but refer to the batch-specific value if available.

Dissolution: Add the appropriate volume of DMSO to the solid compound to achieve a final

concentration of 10 mM.

Mixing: Vortex or sonicate briefly to ensure complete dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes and store

at -20°C for short-term or -80°C for long-term storage.[3]
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In Vivo Formulation (Example Protocol)

This protocol is adapted from information provided for in vivo experiments and aims to yield a

clear solution.[3]

Prepare a 2.5 mg/mL stock solution in DMSO.

For a 1 mL working solution:

Take 100 µL of the 2.5 mg/mL DMSO stock solution.

Add it to 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of Saline to reach the final volume of 1 mL.

Use the freshly prepared solution on the same day.[3]
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Caption: Experimental workflow for BAY-6096 from storage to application.
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Caption: Inhibition of α2B adrenergic receptor signaling by BAY-6096.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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